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Compound of Interest

Compound Name: Carbamazepine-d2,15N

Cat. No.: B13845490

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
Carbamazepine-d2,15N, an isotopically labeled form of the anticonvulsant drug
Carbamazepine. This information is critical for its application in pharmacokinetic studies,
metabolic profiling, and as an internal standard in analytical methodologies.

Core Physicochemical Data

The introduction of deuterium and a heavy nitrogen isotope into the Carbamazepine structure
results in a molecule with a higher molecular weight, which is essential for its use in mass
spectrometry-based analytical techniques. While extensive experimental data for the
isotopically labeled compound is not broadly published, the physicochemical properties are
expected to be very similar to those of the unlabeled Carbamazepine.

Table 1: General Physicochemical Properties of Carbamazepine-d2,15N
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Property Value Source
Molecular Formula C1s5H10D21°NNO [1112]
Molecular Weight 239.27 g/mol [1][2]
Appearance Off-White Solid [2]
Purity >95% (by HPLC) [1]
Storage Temperature +4°C [1]

Table 2: Physicochemical Properties of Unlabeled Carbamazepine (for reference)

Property Value Source
Melting Point 189-192 °C [3]
Boiling Point 399.6 + 45.0 °C (estimated) [4]
pKa 13.94 + 0.20 (predicted) [3]
LogP 2.45 [3]

Solubility Profile

The solubility of Carbamazepine is a critical factor in its formulation and bioavailability. The
solubility of Carbamazepine-d2,15N is expected to be nearly identical to its unlabeled
counterpart.

Table 3: Solubility of Carbamazepine in Various Solvents
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Solvent Solubility Source
Water Practically insoluble [4]
Ethanol ~3 mg/mL [5]
DMSO ~25 mg/mL [5]
Dimethylformamide (DMF) ~25 mg/mL [5]
Acetonitrile Soluble [6]
Methanol Soluble [5]
Propylene Glycol Soluble [4]
Acetone Soluble [4]
Chloroform Soluble [4]
1:1 DMSO:PBS (pH 7.2) ~0.5 mg/mL [5]

Experimental Protocols

Isotopically labeled standards like Carbamazepine-d2,15N are predominantly used in
quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS)
methods, to ensure accuracy and precision.

Quantification of Carbamazepine in Human Plasma
using LC-MS? with Carbamazepine-d2,15N as an Internal
Standard

This section details a validated method for the therapeutic drug monitoring of Carbamazepine.

[7181°]

Objective: To accurately quantify the concentration of Carbamazepine in human plasma
samples.

Internal Standard: Carbamazepine-d2,15N

Methodology:
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e Sample Preparation:

o

To 5 pL of human plasma, add 1000 uL of methanol containing the internal standard,
Carbamazepine-d2,15N.

o

Vortex to precipitate plasma proteins.

[¢]

Centrifuge to pellet the precipitate.

o

Collect the supernatant for analysis.
o Chromatographic Conditions:
o System: Shimadzu UFLC XR system or equivalent.[7][8][9]
o Column: ACQUITY UPLC HSS T3 column (2.1 x 100 mm, 1.8 um).[7][8][9]
o Mobile Phase A: 0.1% Formic acid in water.[7][8][9]
o Mobile Phase B: 0.1% Formic acid in acetonitrile.[7][8][9]
o Flow Rate: 0.25 mL/min.[7][8][9]

o Gradient Elution: A suitable gradient to separate Carbamazepine and the internal
standard.

o Column Temperature: 40°C.
o Autosampler Temperature: 4°C.
o Injection Volume: 5 pL.

e Mass Spectrometry Conditions:

o System: SCIEX QTRAP® 5500 linear ion trap triple quadrupole mass spectrometer or
equivalent.[7][8][9]

o lonization Mode: Electrospray lonization (ESI), Positive.
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o Scan Type: MS3
o Transitions:
» Carbamazepine: m/z 237.0 - 220.1 - 192.2.[7]
» Carbamazepine-d2,15N: m/z 240.1 - 196.2 - 181.2.[7]

Workflow Diagram:
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Caption: Workflow for the quantification of Carbamazepine in plasma.
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Signaling Pathways of Carbamazepine

Carbamazepine exerts its therapeutic effects primarily by modulating neuronal excitability. Its
main mechanism of action involves the inhibition of voltage-gated sodium channels.[4][10][11]
[12] Additionally, it has been shown to influence other signaling pathways, which may contribute
to its broader clinical efficacy.[13][14][15]
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Caption: Mechanism of action of Carbamazepine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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